Cas no 18719-58-9 (2-Chloroethyl orthoformate)
2-Chloroethyl orthoformate is a versatile organochlorine compound primarily used as a protective reagent for hydroxyl and carbonyl groups in organic synthesis. Its key advantages include high reactivity as an orthoester, enabling efficient protection of sensitive functional groups under mild conditions. The chloroethyl moiety facilitates subsequent deprotection via nucleophilic substitution, offering selectivity in multi-step synthetic routes. This compound is particularly valuable in peptide and carbohydrate chemistry, where temporary protection strategies are critical. Its stability under neutral conditions and compatibility with a range of solvents enhance its utility in complex molecular constructions. Proper handling is required due to its moisture sensitivity and potential lachrymatory properties.
2-Chloroethyl orthoformate structure
Product Name:2-Chloroethyl orthoformate
CAS No:18719-58-9
MF:C7H13Cl3O3
MW:251.535320043564
MDL:MFCD00000971
CID:162540
PubChem ID:87761
Update Time:2025-05-28
2-Chloroethyl orthoformate Chemical and Physical Properties
Names and Identifiers
-
- Ethane,1,1',1''-[methylidynetris(oxy)]tris[2-chloro-
- 1-[bis(2-chloroethoxy)methoxy]-2-chloroethane
- 2-Chloroethyl orthoformate
- trichloroethyl orthoformate
- NSC 155335
- TRIS(CHLOROETHYL)ORTHOFORMATE
- TRIS(2-CHLOROETHYL)- ORTHOFORMATE
- Orthoformic acid, tris(2-chloroethyl) ester
- 1,1',1''-(Methylidynetrisoxy)tris(2-chloroethane)
- TRIS(2-CHLOROETHYL) ORTHOFORMATE 95+ %
- Ethane, 1,1',1''-[methylidynetris(oxy)]tris[2-chloro-
- tris(2-chloroethyl)-orthoformate
- Tris(2-chloroethyl) orthoformate
- Tris-(2-chloroethyl)orthoformate
- Ethane, 1,1',1''-(methylidynetris(oxy))tris(2-chloro-
- tris(2-Chloroethyl)orthoformate
- 1-[Bis(2-chloroethoxy)methoxy]-2-chloroethane #
- EINECS 242-527-0
- RKHRVKJTCSHZCR-UHFFFAOYSA-
- NS00026119
- NSC155335
- 18719-58-9
- Ethane,1',1''-[methylidynetris(oxy)]tris[2-chloro-
- InChI=1/C7H13Cl3O3/c8-1-4-11-7(12-5-2-9)13-6-3-10/h7H,1-6H2
- DTXSID0066402
- FT-0730257
- RKHRVKJTCSHZCR-UHFFFAOYSA-N
- SCHEMBL4453369
- NSC-155335
- A11011
- DB-080693
-
- MDL： MFCD00000971
- Inchi： 1S/C7H13Cl3O3/c8-1-4-11-7(12-5-2-9)13-6-3-10/h7H,1-6H2
- InChI Key： RKHRVKJTCSHZCR-UHFFFAOYSA-N
- SMILES： ClCCOC(OCCCl)OCCCl
Computed Properties
- Exact Mass: 249.99300
- Monoisotopic Mass: 249.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 86
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
- XLogP3: 1.8
Experimental Properties
- Density: 1.272
- Boiling Point: 293.1 ºC
- Flash Point: 63.9 ºC
- Refractive Index: 1.46
- PSA: 27.69000
- LogP: 2.03620
2-Chloroethyl orthoformate Customs Data
- HS CODE：2909199090
- Customs Data：
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Chloroethyl orthoformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T908373-250mg |
TRIS(2-CHLOROETHYL)- ORTHOFORMATE |
18719-58-9 | 95% | 250mg |
￥438.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T908373-1g |
TRIS(2-CHLOROETHYL)- ORTHOFORMATE |
18719-58-9 | 95% | 1g |
￥1,618.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T908373-5g |
TRIS(2-CHLOROETHYL)- ORTHOFORMATE |
18719-58-9 | 95% | 5g |
2,199.60 | 2021-05-17 | |
| eNovation Chemicals LLC | D582674-5g |
TRIS(2-CHLOROETHYL)- ORTHOFORMATE |
18719-58-9 | 95% | 5g |
$500 | 2024-05-24 | |
| Cooke Chemical | M2439247-250mg |
TRIS(2-CHLOROETHYL)-ORTHOFORMATE |
18719-58-9 | 95% | 250mg |
RMB 350.40 | 2025-02-21 | |
| Cooke Chemical | M2439247-1g |
TRIS(2-CHLOROETHYL)-ORTHOFORMATE |
18719-58-9 | 95% | 1g |
RMB 1294.40 | 2025-02-21 | |
| Aaron | AR003VW1-1g |
Tris(2-chloroethyl)-orthoformate |
18719-58-9 | 95% | 1g |
$190.00 | 2025-01-22 | |
| Aaron | AR003VW1-5g |
Tris(2-chloroethyl)-orthoformate |
18719-58-9 | 95% | 5g |
$606.00 | 2025-01-22 | |
| Aaron | AR003VW1-10g |
Tris(2-chloroethyl)-orthoformate |
18719-58-9 | 95% | 10g |
$1039.00 | 2025-01-22 | |
| 1PlusChem | 1P003VNP-250mg |
TRIS(2-CHLOROETHYL)-ORTHOFORMATE |
18719-58-9 | 95% | 250mg |
$68.00 | 2024-06-17 |
2-Chloroethyl orthoformate Related Literature
-
1. The four-centre reactions of alkanol–alkoxide negative ions with alkyl ethers and orthoacetates. An ion cyclotron resonance studyRoger N. Hayes,R. Lee Paltridge,John H. Bowie J. Chem. Soc. Perkin Trans. 2 1985 567
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